We present the results of impedance testing of the protective coating of the bar frame of an agricultural sprayer with thermoplastic powder paints under the operating conditions. The accumulated results confirm high quality and durability of the coating. However, due to the presence of mechanical defects, penetration of liquid working media or chemical destruction, through defects may appear in the coating. As a result, the access of water, oxygen, and corrosive ions to the metal surface is significantly simplified. At the site of defect, we observe the development of local corrosion, and the barrier properties of the coating deteriorate.

We analyze the characteristics of in-service degradation of structural steels under the conditions of cyclic loading and take into account that the process of degradation of steels has two stages. In the first stage, cyclic strain hardening is predominant. The second stage can be described as the intense development of microdefects dispersed in the bulk of the metal. We distinguish the influence of in-service cyclic loading on the complex of basic mechanical properties of steels important for their serviceability and on a broad range of the characteristics of fatigue strength. In the first case, these are the characteristics of brittle-fracture resistance and, in particular, impact toughness and crack resistance. In the second case, we deal with fatigue-fracture resistance. The indicated characteristics are determined for smooth specimens and specimens with cracks. We analyze the influence of corrosive hydrogenating media on the intensity of in-service degradation of steels under cyclic loading.

The structure of as-cast quasicrystalline Al65Co20Cu15, Al72Co18Ni10, and Al72Ni23Fe5 alloys and their corrosion properties in acid media are investigated. We study the structure by the methods of quantitative metallography, X-ray diffraction analysis, scanning electron microscopy, and electron-probe microanalysis and investigate the corrosion resistance in aqueous solutions of HCl, H2SO4, HNO3 and H3PO4 acids (рН 1) by the gravimetric method. We reveal the formation of a quasicrystalline decagonal D-phase, which coexists with Al4(Co, Cu)3 and Al3(Cu, Co)2 phases in the Al65Co20Cu15 alloy, with the Al9(Co1–xNix)2 phase in the Al72Co18Ni10 alloy, and with Al13(Fe,Ni)4, Al3(Ni, Fe)2, and Al3(Ni, Fe) phases in the Al72Ni23Fe5 alloy. The Al72Ni23Fe5 and Al65Co20Cu15 alloys exhibit the highest corrosion resistance in solutions of nitric acid, the Al72Ni23Fe5 and Al72Co18Ni10 alloys are most corrosion-resistant in solutions of hydrochloric and orthophosphoric acids, and the Al65Co20Cu15 alloy exhibits the highest corrosion resistance in sulfuric acid. In most of the analyzed acids, the surface of samples dissolves relatively uniformly, except the areas with more defective structures, which dissolve at higher rates.

On the basis of modeling of stresses, we analyzed the technological conditions guaranteeing the required cutting properties of grinding wheels in the operations of rough and finishing grinding performed in the course of their dressing by turning with diamond tools. We performed the theoretical analysis of force interactions between diamond crystals and abrasive grains and established stresses formed in the “abrasive grain–diamond crystal” contact system. The models of equivalent stresses were created according to the theory of maximum normal stresses. We also considered the theoretical aspects of simulation of the stresses in the “abrasive grain–diamond crystal” impact system with regard for the contact strength of the material of grains.

We propose an experimental procedure aimed at estimating crushing stresses in multirow riveted joints of duralumin plates based on noncontact optical methods. According to the results of experimental investigations of specimens with one rivet, we plotted fracture diagrams of local volumes of the material on the stress–strain coordinates and determined the admissible crushing stress corresponding to a residual elongation of the hole by 2%. According to the determined level of strains in the local volume of a single riveted joint, we computed the level of crushing stress near separate rivets of the multirow joints. The proposed procedure can be used to establish the distribution of crushing stresses and the degree of damage to the riveted joints in the fuselage skin of the aircraft.

It is shown that the fluctuations of internal pressure at an operating temperature of 40°C insignificantly affect the rate of pitting corrosion in the pipelines of heating networks made of 17G1S steel. However, at a temperature of 80°C, this rate becomes more than twice higher. The corrosion process accelerates as the working pressure increases and becomes more pronounced in the case where the working stresses periodically increase up to the level corresponding to the pressure of hydraulic tests. The rate of uniform corrosion of the pipeline walls increases with temperature and the accumulated strain. After long-term contact with corrosive media at a temperature of ~ 80°C, the pipeline metal with residual strains of 1–3% becomes low-resistant according to the corrosion-resistance scale of metals, which increases the risk of fracture of the pipeline. After long-term operation in the mode of gradual accumulation of plastic strains, the susceptibility of pipelines to corrosive fracture increases with temperature.

We analyze the corrosion resistance of permanent joints of 08Yu steel prepared by different methods: metal active gas welding, tungsten inert gas brazing, plasma brazing, and brazing with the use of the cold metal transfer (CMT) process. It is established that brazing by using the CMT process provides the highest electrochemical homogeneity of the permanent joint, as well as the highest corrosion resistance of the brazed joint under the investigated conditions.

We compare the phase compositions of two test steels of grades K and K+ (with additional complex alloying with aluminum, nitrogen and titanium) and the well-known steel of grade 2 used as a material for railroad wheels. Complex alloying of steels with aluminum, titanium, and nitrogen leads to the formation (after crystallization) of a finer grain structure with elevated volume fraction of pearlite. It is shown that the procedure of additional alloying after crystallization leads to the formation of multilayer inclusions, oxides, nitrides and carbonitrides located on the grain boundaries and in the bulk of the pearlite grains. Hot plastic deformation makes it possible to lower the volume fraction and the sizes of oxides. After tempering, titanium nitrides and carbonitrides remain in the structure of steel. The application of complex alloying of K+ and K steels leads to the improvement of the characteristics of plasticity, strength, and hardness as compared with the properties of steel of grade 2.

We present the results of corrosion testing of austenitic-martensitic steel deposited on 40Kh steel samples under a layer of AN-26 flux with the help of a Pd-Np-30Kh22MN flux-cored wire with a diameter of 2.2 mm in a single layer with 50% overlapping of the rollers for two modes of delivery into the welding bath (0.5 and 0.7 Hz). It is found that the best operating characteristics under the influence of corrosive media are attained as a result of surfacing with pulses of electrode wire supply of 0.7 Hz.

Wear resistance of structural steels 20 and 45 and high-nitrogen steel DDT68 during dry friction under different load conditions was studied. With an increase in slip to 20% at a load of 550 N the wear intensity increases 1.41 times for high-nitrogen steel and 1.54 times for structural steel. During sliding the surface fractures by tearing of the material under intense thermal setting, which affects the formation of secondary structures with increased oxygen concentration. With the reliability approximation of R2 = 0.87 – 0.99 logarithmic and polynomial equations which describe the wear intensity in the conditions of slip and loading changes for the studied steels are obtained. After hydrogen charging the wear products have a significantly more complex textured microrelief with strips and larger sizes: ≥ 350 μm (P = 250N), 600 – 1000 μm (P = 400N), 800 – 1300 μm (P = 600N).